Cas no 62096-70-2 (Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-3-phenyl-)

• Product Name: Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-3-phenyl-
• CAS No: 62096-70-2
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 458257
• PubChem ID: 12307903
• Update Time: 2025-04-19

Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-3-phenyl-
• 6-(4-methoxyphenyl)-3-phenyl-[1,2]oxazolo[5,4-b]pyridine
• DTXSID60487050
• 62096-70-2
• 6-(4-Methoxyphenyl)-3-phenylisoxazolo[5,4-b]pyridine

• Inchi： 1S/C19H14N2O2/c1-22-15-9-7-13(8-10-15)17-12-11-16-18(21-23-19(16)20-17)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key： TUFHFVPOOPEOTC-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C3C=CC(=CC=3)OC)N=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 302.10562
• Monoisotopic Mass: 302.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 48.15